Cas no 1871387-96-0 (benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate)

• Product Name: benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate
• CAS No: 1871387-96-0
• MF: C₁₅H₁₁BrF₃NO₂
• MW: 374.152553796768
• CID: 6590674
• PubChem ID: 165915123
• Update Time: 2025-07-02

benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate
• 1871387-96-0
• EN300-12692490

• Inchi： 1S/C15H11BrF3NO2/c16-13-7-6-11(8-12(13)15(17,18)19)20-14(21)22-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,21)
• InChI Key： KTSPVGWLTMSRFU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)(F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.99253g/mol
• Monoisotopic Mass: 372.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate

Professional Introduction to Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate (CAS No. 1871387-96-0)

Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1871387-96-0, represents a class of derivatives that exhibit promising biological activities. The structural configuration of this molecule, featuring a benzyl carbamate moiety linked to a brominated and trifluoromethyl-substituted phenyl ring, makes it a subject of interest for further exploration in drug discovery and development.

The presence of both bromine and trifluoromethyl groups in the aromatic ring is strategically significant, as these substituents are known to enhance the metabolic stability and binding affinity of small molecules towards biological targets. The benzyl carbamate group, on the other hand, serves as a versatile pharmacophore that can be modified to tailor specific pharmacological properties. This combination of structural features positions Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate as a valuable intermediate in the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing bromine and trifluoromethyl substituents. These groups are frequently incorporated into drug candidates due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that trifluoromethyl groups can increase the lipophilicity and metabolic stability of molecules, while bromine atoms can enhance their interaction with biological targets. The compound Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate leverages these properties, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The specific arrangement of atoms in Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate is thought to contribute to its potential biological activity. The brominated phenyl ring is believed to interact with specific amino acid residues in protein targets, while the carbamate group can modulate the compound's solubility and bioavailability. These interactions are critical for determining the compound's efficacy and safety profile.

The synthesis of Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate involves a series of well-established organic reactions, including bromination, trifluoromethylation, and carbamate formation. Each step in the synthesis is carefully optimized to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for preclinical studies. These studies are essential for evaluating the compound's pharmacological properties and potential therapeutic applications.

One area where Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate shows particular promise is in the development of novel anticancer agents. Brominated aromatic compounds have been extensively studied for their ability to inhibit tumor growth by targeting specific enzymes and receptors involved in cancer cell proliferation. The trifluoromethyl group further enhances this activity by improving the metabolic stability of the compound. Preclinical studies have demonstrated that derivatives of this class can effectively inhibit cancer cell growth while minimizing toxicity to healthy cells.

In addition to its anticancer potential, Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate may also have applications in other therapeutic areas. Research suggests that this compound could be effective against inflammatory diseases by modulating inflammatory pathways. The ability of brominated and trifluoromethyl-substituted compounds to interact with specific enzymes involved in inflammation makes them attractive candidates for developing new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate is currently undergoing preclinical studies to evaluate its potential as a therapeutic agent. These studies include assessments of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicology studies are being conducted to determine the compound's safety profile at various doses.

The results from these preclinical studies will provide valuable insights into the potential therapeutic applications of Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate. If successful, this compound could pave the way for new treatments targeting various diseases, including cancer and inflammatory disorders. The unique structural features of this molecule make it a promising candidate for further development, and ongoing research continues to explore its full potential.

In conclusion, Benzyl N-[4-bromo-3-(trifluoromethyl)phenyl]carbamate (CAS No. 1871387-96-0) is a structurally interesting compound with significant pharmacological potential. Its unique combination of bromine and trifluoromethyl substituents makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical treatments.